Cas no 61859-84-5 (3-pyridineacrylic acid, methyl ester)

• Product Name: 3-pyridineacrylic acid, methyl ester
• CAS No: 61859-84-5
• MF: C₉H₉NO₂
• MW: 163.173262357712
• MDL: MFCD00970044
• CID: 864072
• Update Time: 2026-04-29

3-pyridineacrylic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-pyridineacrylic acid, methyl ester
• methyl (E)-3-pyridin-3-ylprop-2-enoate
• AC1NSB7Y
• NSC84238
• NSC-84238
• SureCN2184876

• MDL： MFCD00970044

Computed Properties

• Exact Mass: 163.06337

Experimental Properties

• PSA: 39.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on 3-pyridineacrylic acid, methyl ester

3-Pyridineacrylic Acid, Methyl Ester: A Comprehensive Overview

3-Pyridineacrylic acid, methyl ester, also known by its CAS number 61859-84-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of pyridine, a six-membered aromatic heterocycle with one nitrogen atom, and acrylic acid, a simple unsaturated carboxylic acid. The methyl ester functional group adds versatility to its chemical properties, making it a valuable intermediate in various synthetic processes.

The structure of 3-pyridineacrylic acid, methyl ester consists of a pyridine ring substituted with an acrylic acid moiety at the 3-position. The presence of the conjugated double bond in the acrylic acid group imparts unique electronic properties to the molecule. This makes it an attractive candidate for applications in polymer chemistry, where conjugated systems are often sought after for their ability to influence the optical and electronic properties of materials.

Recent studies have highlighted the potential of 3-pyridineacrylic acid, methyl ester as a building block for advanced materials. For instance, researchers have explored its use in the synthesis of conjugated polymers for organic electronics. These polymers exhibit promising electrical conductivity and photovoltaic properties, making them suitable for applications in flexible electronics and solar cells.

In addition to its role in materials science, 3-pyridineacrylic acid, methyl ester has also found applications in drug discovery. Its structure allows for easy modification at the pyridine ring and the acrylic acid group, enabling the creation of bioactive molecules with tailored pharmacological properties. Recent advancements in medicinal chemistry have demonstrated its utility as a lead compound for designing inhibitors of certain enzymes involved in disease pathways.

The synthesis of 3-pyridineacrylic acid, methyl ester typically involves a multi-step process that begins with the preparation of 3-pyridinecarboxylic acid. This intermediate is then converted into its methyl ester via esterification reactions. The acrylic acid functionality can be introduced through various methods, including Michael addition or direct alkylation, depending on the desired regiochemistry and stereochemistry.

The physical properties of 3-pyridineacrylic acid, methyl ester are influenced by its molecular structure. It has a melting point of approximately 45°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-Vis spectrum shows strong absorption bands due to the conjugated system, which can be exploited for sensing applications or as a chromophore in dye-sensitized solar cells.

In terms of stability, 3-pyridineacrylic acid, methyl ester is generally stable under normal storage conditions but may undergo hydrolysis under acidic or basic conditions to revert back to 3-pyridineacrylic acid. This reactivity highlights the importance of proper handling and storage to maintain its integrity as a reagent in synthetic processes.

The environmental impact of 3-pyridineacrylic acid, methyl ester has also been a topic of recent research. Studies have shown that it degrades under aerobic conditions with half-lives ranging from several days to weeks depending on environmental factors such as temperature and pH levels. This information is crucial for assessing its potential ecological risks and ensuring sustainable practices in its production and use.

In conclusion, 3-pyridineacrylic acid, methyl ester, CAS No. 61859-84-5, is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis, materials science, and drug discovery. As research continues to uncover new avenues for its use, this compound is poised to play an increasingly important role in advancing technological and medical innovations.